Cas no 2229285-39-4 (4-(6-chloro-1H-indol-3-yl)butanal)

• Product Name: 4-(6-chloro-1H-indol-3-yl)butanal
• CAS No: 2229285-39-4
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 6529561
• PubChem ID: 165669903
• Update Time: 2025-05-24

4-(6-chloro-1H-indol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloro-1H-indol-3-yl)butanal
• EN300-1992308
• 2229285-39-4

• Inchi： 1S/C12H12ClNO/c13-10-4-5-11-9(3-1-2-6-15)8-14-12(11)7-10/h4-8,14H,1-3H2
• InChI Key： KLIPDZCWJGRXON-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CCCC=O

Computed Properties

• Exact Mass: 221.0607417g/mol
• Monoisotopic Mass: 221.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.9Ų

Additional information on 4-(6-chloro-1H-indol-3-yl)butanal

4-(6-Chloro-1H-indol-3-yl)butanal: A Comprehensive Overview

4-(6-Chloro-1H-indol-3-yl)butanal, also known by its CAS number 2229285-39-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic structure, with a chloro substituent at the 6-position and an aldehyde group attached via a butyl chain. Its unique structure endows it with intriguing chemical properties and potential applications in drug discovery and synthesis.

The indole moiety, a key structural component of 4-(6-chloro-1H-indol-3-yl)butanal, is well-known for its prevalence in natural products and its role in various biological processes. The substitution of chlorine at the 6-position introduces electronic effects that can influence the compound's reactivity and bioavailability. The aldehyde group, on the other hand, provides functional versatility, enabling this compound to participate in a wide range of chemical reactions, such as condensations, oxidations, and reductions.

Recent studies have highlighted the potential of 4-(6-chloro-1H-indol-3-yl)butanal as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing complex indole-containing frameworks that exhibit promising anti-inflammatory and anticancer activities. The ability to manipulate the aldehyde group further enhances its utility in medicinal chemistry, where fine-tuning of pharmacokinetic properties is often critical.

In terms of synthesis, 4-(6-chloro-1H-indol-3-yl)butanal can be prepared through various routes, including Friedländer-type cyclizations and Stork enamine reactions. These methods not only demonstrate the compound's synthetic accessibility but also underscore its role as an intermediate in more elaborate organic transformations. The development of efficient and scalable synthetic protocols remains an active area of research, driven by the demand for this compound in both academic and industrial settings.

The biological evaluation of 4-(6-chloro-1H-indol-3-yl)butanal has revealed interesting insights into its interactions with cellular systems. Preclinical studies suggest that it may modulate key signaling pathways involved in neurodegenerative diseases and immune responses. While further investigation is required to fully understand its therapeutic potential, these findings position it as a valuable tool for exploring disease mechanisms at the molecular level.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing 4-(6-chloro-1H-indol-3-yl)butanal. These methods provide precise structural elucidation, which is essential for ensuring the quality and consistency of this compound in research and development pipelines.

In conclusion, 4-(6-chloro-1H-indol-3-yl)butanal, with its unique structural features and diverse applications, continues to be a subject of intense scientific interest. As research progresses, particularly in areas such as drug design and chemical synthesis, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems.